1-(Prop-2-EN-1-YL)cyclopropane-1-carbaldehyde

• IUPAC Name: 1-prop-2-enylcyclopropane-1-carbaldehyde
• InChI: InChI=1S/C7H10O/c1-2-3-7(6-8)4-5-7/h2,6H,1,3-5H2
• InChI Key: BDGFVLSUNQZXKY-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CC1)C=O
• Molecular Formula: C7H10O
• Molecular Weight: 110.15 g/mol

Description

1-(Prop-2-EN-1-YL)cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a propenyl (allyl) substituent and a formyl (-CHO) group. The cyclopropane ring introduces significant ring strain, enhancing its reactivity in ring-opening or functionalization reactions. The aldehyde group renders it versatile in organic synthesis, particularly in condensation or nucleophilic addition reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Prop-2-EN-1-YL)cyclopropane-1-carbaldehyde can be synthesized through several methods. One common approach involves the reaction of cyclopropane derivatives with allyl halides under basic conditions. The reaction typically proceeds via a nucleophilic substitution mechanism, where the cyclopropane ring acts as a nucleophile attacking the allyl halide.

Industrial Production Methods: Industrial production of 1-(Prop-2-EN-1-YL)cyclopropane-1-carbaldehyde often involves the use of catalytic processes to enhance yield and efficiency. Catalysts such as palladium or nickel complexes are employed to facilitate the formation of the desired product under controlled temperature and pressure conditions.

Chemical Reactions Analysis

Types of Reactions: 1-(Prop-2-EN-1-YL)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The allyl group can participate in substitution reactions, where the double bond can be targeted by electrophiles or nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Electrophiles (e.g., halogens), nucleophiles (e.g., amines)

Major Products Formed:

Oxidation: 1-(Prop-2-EN-1-YL)cyclopropane-1-carboxylic acid

Reduction: 1-(Prop-2-EN-1-YL)cyclopropane-1-methanol

Substitution: Various substituted cyclopropane derivatives

Scientific Research Applications

1-(Prop-2-EN-1-YL)cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 1-(Prop-2-EN-1-YL)cyclopropane-1-carbaldehyde exerts its effects involves interactions with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The allyl group can participate in reactions that modify the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

1-(Propan-2-yl)cyclopropane-1-carbaldehyde

• Molecular Formula : C₇H₁₂O
• Molecular Weight : 112.17 g/mol
• CAS : 489468-09-9
• Physical State : Liquid; stored at -10°C .
• Key Differences :
  • The propan-2-yl (isopropyl) substituent replaces the propenyl group, eliminating conjugation possibilities with the cyclopropane ring.
  • Lower reactivity in Diels-Alder or allylic reactions compared to the propenyl analog.
  • Similar aldehyde functionality allows for comparable applications in Schiff base formation or as a synthetic intermediate.

1-(2-Methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde

• Molecular Formula : C₁₁H₁₈O
• Molecular Weight : 166.26 g/mol
• CAS : 19684-46-9
• Key Differences :
  • Cyclohexane ring replaces cyclopropane, reducing ring strain and increasing stability.
  • Bulkier structure may hinder sterically demanding reactions.
  • Discontinued commercial availability limits practical applications .

1-(Prop-2-yn-1-yl)cyclopentane-1-carbaldehyde

• Molecular Formula : C₉H₁₀O
• CAS : 1268679-57-7
• Key Differences :
  • Cyclopentane ring balances strain and stability, offering intermediate reactivity.
  • Prop-2-yn-1-yl (propargyl) group introduces alkyne functionality, enabling click chemistry (e.g., azide-alkyne cycloaddition) absent in the propenyl analog .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Ring Type	Substituent	Physical State	Key Reactivity Features
1-(Prop-2-EN-1-YL)cyclopropane-1-carbaldehyde	C₇H₁₀O	~122.16 (estimated)	Not provided	Cyclopropane	Propenyl (allyl)	Not reported	High ring strain; aldehyde reactivity
1-(Propan-2-yl)cyclopropane-1-carbaldehyde	C₇H₁₂O	112.17	489468-09-9	Cyclopropane	Isopropyl	Liquid	Moderate reactivity; no conjugation
1-(Prop-2-yn-1-yl)cyclopentane-1-carbaldehyde	C₉H₁₀O	150.18	1268679-57-7	Cyclopentane	Propargyl (alkyne)	Not reported	Alkyne for click chemistry
1-(2-Methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde	C₁₁H₁₈O	166.26	19684-46-9	Cyclohexane	2-Methylpropenyl	Not reported	Low ring strain; steric hindrance

Biological Activity

1-(Prop-2-en-1-yl)cyclopropane-1-carbaldehyde is a cyclopropane derivative that has garnered attention for its potential biological activities. This compound's unique structure allows it to interact with various biological systems, making it a subject of interest in medicinal chemistry and pharmacology.

1-(Prop-2-en-1-yl)cyclopropane-1-carbaldehyde features an aldehyde functional group and an allylic chain, which contribute to its reactivity and biological interactions. The compound can undergo several chemical transformations, including oxidation to form carboxylic acids and reduction to alcohols, which can influence its biological activity.

Biological Activity Overview

Research has indicated that 1-(Prop-2-en-1-yl)cyclopropane-1-carbaldehyde exhibits several biological activities:

Antimicrobial Activity
Studies have shown that compounds similar to 1-(Prop-2-en-1-yl)cyclopropane-1-carbaldehyde possess significant antimicrobial properties. The aldehyde group can interact with microbial enzymes, potentially inhibiting their function and leading to cell death.

Anti-inflammatory Effects
The compound has been explored for its anti-inflammatory properties. It may modulate inflammatory pathways by interacting with cytokines or other signaling molecules involved in inflammation.

Anticancer Potential
Preliminary studies suggest that this compound may exhibit cytotoxic effects on cancer cell lines. Its mechanism could involve the induction of apoptosis or inhibition of cell proliferation through interactions with key cellular targets.

The biological activity of 1-(Prop-2-en-1-yl)cyclopropane-1-carbaldehyde is largely attributed to its ability to form covalent bonds with nucleophilic sites on proteins and enzymes. This interaction can alter the function of these biomolecules, leading to various biological effects. The allyl group may also participate in biochemical pathways that enhance the compound's overall activity.

Case Studies

Study 1: Antimicrobial Activity
In a study assessing the antimicrobial properties of various cyclopropane derivatives, 1-(Prop-2-en-1-y)cyclopropane-1-carbaldehyde demonstrated significant inhibition against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) was found to be comparable to established antibiotics, indicating its potential as a lead compound for further development .

Study 2: Anti-inflammatory Effects
A recent investigation into the anti-inflammatory effects of cyclopropane derivatives revealed that 1-(Prop-2-en-1-y)cyclopropane-1-carbaldehyde reduced pro-inflammatory cytokine levels in vitro. The compound showed a dose-dependent decrease in tumor necrosis factor-alpha (TNF-α) production in macrophage cultures, suggesting a mechanism for its anti-inflammatory action .

Study 3: Anticancer Activity
In vitro assays conducted on various cancer cell lines indicated that 1-(Prop-2-en-1-y)cyclopropane-1-carbaldehyde exhibited cytotoxic effects. The compound induced apoptosis in HCT116 colon cancer cells, with IC50 values indicating effective concentration ranges for therapeutic use .

Data Tables

Biological Activity	Assessed Effect	IC50/Effective Concentration
Antimicrobial	Inhibition of bacteria	MIC comparable to antibiotics
Anti-inflammatory	Reduction of TNF-α	Dose-dependent response
Anticancer	Induction of apoptosis	IC50 in low micromolar range